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Compound of Interest

Compound Name: (R)-Dtbm-segphos

Cat. No.: B3004171

CAS Number: 566940-03-2

(R)-(-)-5,5'-Bis[di(3,5-di-tert-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole,
commonly known as (R)-Dtbm-segphos, is a chiral phosphine ligand renowned for its efficacy
in a wide range of asymmetric catalytic reactions. Its unique structural features, characterized
by bulky di(3,5-di-tert-butyl-4-methoxyphenyl)phosphino groups and a rigid biphenyl backbone,
impart exceptional stereocontrol in metal-catalyzed transformations. This guide provides an in-
depth overview of the properties, applications, and experimental protocols associated with (R)-
Dtbm-segphos, tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Safety Properties

(R)-Dtbm-segphos is an off-white powder with the empirical formula C74H1000sP2 and a
molecular weight of 1179.53 g/mol .[1] A summary of its key physical and safety data is
presented below.
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Property Value Reference
CAS Number 566940-03-2 [11[2]
Molecular Formula C74H10008P2 [1]
Molecular Weight 1179.53 g/mol [1]
Appearance Off-white powder [2]

Melting Point 126-128 °C [2]

Boiling Point (Predicted) 987.3+65.0 °C [2]

N 2-8°C, protect from light,
Storage Conditions ) [2]
stored under nitrogen

H315 (Causes skin irritation),

H319 (Causes serious eye
Hazard Statements o

irritation), H335 (May cause

respiratory irritation)

P261 (Avoid breathing
dust/fume/gas/mist/vapors/spr
ay), P264 (Wash skin
thoroughly after handling),
P280 (Wear protective
gloves/protective clothing/eye
protection/face protection),
Precautionary Statements P302+P352 (IF ON SKIN:
Wash with plenty of soap and
water), P305+P351+P338 (IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.)

Applications in Asymmetric Catalysis
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(R)-Dtbm-segphos has proven to be a highly effective ligand in a multitude of metal-catalyzed
asymmetric reactions, consistently delivering high yields and excellent enantioselectivities. Its
performance in several key transformations is summarized in the table below.
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Enantiom
Reaction Metal . eric Referenc
Substrate Product Yield (%)
Type Catalyst Excess e
(ee, %)
Iridium- (R)-4,4-
2,2-
Catalyzed ) diphenyl-
] [IrCl(coe)z]  diphenyl-4- )
Asymmetri ) dihydro- 95 81
2 pentenoic
c ) furan-2-
o acid
Cyclization one
Palladium-
Catalyzed N-methyl-
Domino N-(2- Chiral
Carbopalla  Pdz(dba)s (tosylhydra  oxindole 65 95
dation/C(sp zono)ethyl)  derivative
3)—Pd acrylamide
Capture
Copper-
Catalyzed
. (R)-1-
Asymmetri 2-
CuH (Furan-2- >99 94
c Acetylfuran
) yl)ethanol
Hydrosilyla
tion
Copper-
Catalyzed ) (R)-1-
Asymmetri ) (Thiophen-
CuH Acetylthiop ) >99 96
C -
_ hene
Hydrosilyla yl)ethanol
tion
Copper-
Catalyzed
. 2- (R)-1-
Asymmetri o o
CuH Acetylpyridi  (Pyridin-2- >99 95
c
) ne yl)ethanol
Hydrosilyla
tion
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Experimental Protocols
Palladium-Catalyzed Enantioselective Domino
Carbopalladation/C(sp?)-Pd Capture

This protocol details the synthesis of a chiral oxindole derivative using a palladium catalyst
featuring (R)-Dtbm-segphos.

Materials:

Pdz(dba)s (Tris(dibenzylideneacetone)dipalladium(0))

(R)-Dtbm-segphos

N-methyl-N-(2-(tosylhydrazono)ethyl)acrylamide (Substrate)

AgBr (Silver Bromide)

EtsN (Triethylamine)

1,2-DCE (1,2-Dichloroethane), anhydrous

DMF (N,N-Dimethylformamide), anhydrous

Procedure:

In a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), combine
Pdz(dba)s (15 mol %) and (R)-Dtbm-segphos (30 mol %).

e Add 1 mL of anhydrous 1,2-DCE to the vessel and allow the catalyst and ligand to pretreat.

e In a separate vessel, dissolve the N-methyl-N-(2-(tosylhydrazono)ethyl)acrylamide substrate
(0.1 mmol) in 1 mL of anhydrous DMF.

» To the reaction vessel containing the catalyst and ligand, add AgBr (1 equiv) and EtsN (2.8
equiv).

o Heat the reaction mixture to 80 °C.
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Add the substrate solution dropwise to the reaction mixture over a period of 4 hours.

Maintain the reaction at 80 °C for 24 hours.

Upon completion, cool the reaction to room temperature.

Purify the product using standard chromatographic techniques.

Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Copper-Catalyzed Asymmetric Hydrosilylation of
Heteroaromatic Ketones

This protocol describes the reduction of a heteroaromatic ketone to a chiral alcohol using a
copper-hydride catalyst with (R)-Dtbm-segphos.

Materials:

CuH (Copper(l) Hydride) - can be generated in situ

(R)-Dtbm-segphos

Heteroaromatic ketone (e.g., 2-Acetylfuran)

PMHS (Polymethylhydrosiloxane)

Anhydrous toluene
Procedure:

e In a flame-dried flask under an inert atmosphere, dissolve (R)-Dtbm-segphos in anhydrous
toluene.

e Add CuH to the solution. If generating in situ, follow appropriate literature procedures.

e Add the heteroaromatic ketone substrate to the catalyst mixture.
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e Cool the reaction mixture to the desired temperature (e.g., -50 °C to room temperature,
depending on the substrate).

e Slowly add PMHS as the hydride source.

 Stir the reaction mixture until completion, monitoring by TLC or GC.

o Upon completion, quench the reaction carefully (e.g., with agueous NHa4Cl).

o Extract the product with an organic solvent (e.g., ethyl acetate).

» Dry the organic layer over an anhydrous salt (e.g., Na=S0a), filter, and concentrate under
reduced pressure.

 Purify the resulting chiral alcohol by column chromatography.

Determine the enantiomeric excess by chiral HPLC or GC analysis.

Signaling Pathways and Experimental Workflows

Plausible Catalytic Cycle for Iridium-Catalyzed
Asymmetric Cyclization

The following diagram illustrates a plausible catalytic cycle for the asymmetric cyclization of
alkenoic acids catalyzed by an Iridium-(R)-Dtbm-segphos complex.

Caption: Plausible catalytic cycle for Ir-catalyzed asymmetric cyclization.

General Workflow for Chiral Ligand Screening in
Asymmetric Catalysis

This diagram outlines a typical experimental workflow for screening chiral ligands like (R)-
Dtbm-segphos to optimize an asymmetric catalytic reaction.

Caption: Workflow for chiral ligand screening and reaction optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(R)-Dtbm-segphos: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b3004171#r-dtbm-segphos-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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